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Compound of Interest

Compound Name: Roquefortine E

Cat. No.: B1233467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known secondary metabolites
produced by the fungus Gymnoascus reessii, a member of the Onygenales order. This
document synthesizes available data on the chemical diversity of its metabolic profile, outlines
generalized experimental protocols for the extraction and analysis of these compounds, and
presents logical workflows relevant to their study. While Gymnoascus reessii and related
species in the Onygenales order are recognized for their potential to produce a rich array of
bioactive compounds, it is important to note that detailed quantitative data and specific
elucidated signaling pathways for G. reessii are not extensively documented in currently
available scientific literature.[1][2][3][4][5]

Known Secondary Metabolites of Gymnoascus
reessii

Gymnoascus reessii has been shown to produce a variety of secondary metabolites, many of
which exhibit interesting biological activities. These compounds belong to diverse chemical
classes, including butenolides, polyenylpyrroles, polyenylfurans, and indoloditerpenoids. A
summary of the identified metabolites is provided below. It is critical to note that quantitative
yield data for these compounds are largely unavailable in the reviewed literature; therefore, the
table focuses on the identified compounds and their general class.
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Specific Metabolites

Compound Class . Sourcel/Reference
Identified
Gymnoascolide A,

Aromatic Butenolides Gymnoascolide B, [61[7]

Gymnoascolide C

Rumbrin, Auxarconjugatin A,
Polyenylpyrroles ) Clark et al.
12E-Isorumbrin

Gymnoconjugatin A,
Polyenylfurans ] ) Clark et al.
Gymnoconjugatin B

Indoloditerpenoids Gymnoascole acetate [7]

Roquefortine E, (3E, 5E)-2, 5-
Other dihydroxy-2,7-dihydrooxepine- [7]
3-carboxylic anhydride

Note: The effect of halide salts on the production of polyenylpyrroles has been observed,
suggesting that culture conditions can be manipulated to alter the metabolic profile. Specifically,
the addition of NaCl enhances the production of chloropolyenylpyrroles, while NaBr favors the
formation of bromo- and dechloro-analogues.[8][9]

Experimental Protocols

Detailed, step-by-step experimental protocols for the extraction and purification of every
specific secondary metabolite from Gymnoascus reessii are not consistently available in the
literature. Therefore, this section provides a generalized workflow based on common practices

for fungal secondary metabolite research.

Fungal Cultivation and Fermentation

A generalized workflow for the cultivation of Gymnoascus reessii for secondary metabolite
production is outlined below. The specific media composition and culture conditions can
significantly influence the metabolic profile.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16124766/
https://www.researchgate.net/publication/224858155_Gymnoascolides_A-C_Aromatic_Butenolides_from_an_Australian_Isolate_of_the_Soil_Ascomycete_Gymnoascus_reessii
https://www.researchgate.net/publication/224858155_Gymnoascolides_A-C_Aromatic_Butenolides_from_an_Australian_Isolate_of_the_Soil_Ascomycete_Gymnoascus_reessii
https://www.researchgate.net/publication/224858155_Gymnoascolides_A-C_Aromatic_Butenolides_from_an_Australian_Isolate_of_the_Soil_Ascomycete_Gymnoascus_reessii
https://pubs.acs.org/doi/abs/10.1021/np0605283
https://pubmed.ncbi.nlm.nih.gov/17309300/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Fungal Isolate of Gymnoascus reessii

i

Inoculation into Liquid or Solid Media

:

Incubation (Temperature and Time Variation)

:

Monitoring of Growth and Metabolite Production

:

Harvesting of Mycelia and/or Culture Broth

Diagram 1: Generalized Fungal Cultivation Workflow
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Fungal Culture (Mycelia and Broth)

i

Solvent Extraction

i

Crude Extract

i

Column Chromatography

;

Fractions

;

Preparative HPLC

;

Pure Compounds

i

Structure Elucidation (NMR, MS)

Diagram 2: Generalized Metabolite Extraction and Purification
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Environmental Signals
(e.g., nutrient limitation, pH, light)

Signal Transduction Pathways
(e.g., MAPK, cAMP)

Global Regulators

@ Biosynthetic Gene Clusters (BGCs)

Diagram 3: Hypothetical Regulatory Pathway for Secondary Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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